Cas no 85391-51-1 (1,2-Benzenedicarboxylicacid, 1,2-bis(3-ethylheptyl) ester)
85391-51-1 structure
Product Name:1,2-Benzenedicarboxylicacid, 1,2-bis(3-ethylheptyl) ester
CAS No:85391-51-1
MF:C26H42O4
MW:418.609288692474
CID:726188
PubChem ID:3020641
Update Time:2025-04-19
1,2-Benzenedicarboxylicacid, 1,2-bis(3-ethylheptyl) ester Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenedicarboxylicacid, 1,2-bis(3-ethylheptyl) ester
- bis(3-ethylheptyl) benzene-1,2-dicarboxylate
- bis(3-ethylheptyl) phthalate
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- Inchi: 1S/C26H42O4/c1-5-9-13-21(7-3)17-19-29-25(27)23-15-11-12-16-24(23)26(28)30-20-18-22(8-4)14-10-6-2/h11-12,15-16,21-22H,5-10,13-14,17-20H2,1-4H3
- InChI Key: XSPGRWHRTBCXRG-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1C(=O)OCCC(CC)CCCC)=O)CCC(CC)CCCC
Computed Properties
- Exact Mass: 418.308
- Monoisotopic Mass: 418.308
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 18
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.9
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 0.973
- Boiling Point: 405.7°C at 760 mmHg
- Flash Point: 216.3°C
- Refractive Index: 1.487
1,2-Benzenedicarboxylicacid, 1,2-bis(3-ethylheptyl) ester Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
85391-51-1 (1,2-Benzenedicarboxylicacid, 1,2-bis(3-ethylheptyl) ester) Related Products
- 28553-12-0(Diisononyl phthalate)
- 84-74-2(Dibutyl phthalate)
- 84-75-3(Di-n-hexyl Phthalate)
- 84-77-5(Didecyl Phthalate (~90%))
- 26761-40-0(Diisodecyl Phthalate (mixture of branched chain isomers))
- 6422-86-2(Dioctyl Terepthalate)
- 27554-26-3(Diisooctyl phthalate)
- 94-46-2(Isopentyl benzoate)
- 117-81-7(Bis(2-ethylhexyl) phthalate)
- 85-68-7(Benzyl butyl phthalate)
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